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Compound of Interest

Compound Name: Butyl 2-chloropropanoate

CAS No.: 54819-86-2

Cat. No.: B1266183

Get Quote

Executive Summary
Butyl 2-chloropropanoate (CAS: 54819-86-2) is a critical chiral intermediate often utilized in

the synthesis of agrochemicals (e.g., phenoxypropionate herbicides) and pharmaceutical

precursors. In process development, distinguishing this specific ester from its regioisomer

(Butyl 3-chloropropanoate) and structural isomers (e.g., Isobutyl 2-chloropropanoate) is

paramount for quality control.

This guide provides a definitive, comparative analysis of the 1H and 13C NMR spectra for

Butyl 2-chloropropanoate.[1] Unlike generic databases, this document focuses on the

differential diagnosis of the spectrum—highlighting the specific signals that validate structural

integrity against common alternatives.

Experimental Protocol: Self-Validating NMR
Workflow
To ensure reproducibility and spectral fidelity, the following protocol is recommended. This

workflow is designed to minimize solvent effects that can obscure critical splitting patterns.[1]
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Materials & Parameters
Solvent: Chloroform-d (

) with 0.03% v/v TMS (Tetramethylsilane).[1]

Rationale:

prevents hydrogen bonding shifts common in alcohols/amines and provides a sharp lock
signal.[1] TMS is non-negotiable here for precise chemical shift calibration (

ppm).

Concentration: 10–15 mg of sample in 0.6 mL solvent.

Rationale: High concentrations can cause viscosity broadening; low concentrations lose

minor impurity signals (e.g., <1% isomeric contaminants).[1]

Instrument Frequency: 400 MHz or higher recommended.

Rationale: 300 MHz is sufficient for the main structure, but 400+ MHz is preferred to

resolve the second-order effects often seen in the butyl chain multiplets.

Workflow Diagram
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Figure 1: Standardized NMR acquisition workflow for ester verification.
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1H NMR Spectrum Analysis
The proton spectrum of Butyl 2-chloropropanoate is characterized by two distinct domains:

the 2-chloropropanoate head (chiral center) and the butyl tail.

Detailed Assignment Table

Position Group
Shift (

, ppm)

Multiplicit
y

Integratio
n

Coupling
(

, Hz)

Structural
Insight

2 -CH(Cl)- 4.42 Quartet 1H 7.0

Diagnostic

Signal.

Deshielded

by Cl and

C=O.

1'
-O-CH

-
4.18 Triplet 2H 6.7

Deshielded

by ester

oxygen.[2]

3 -CH 1.70 Doublet 3H 7.0

Coupled to

the

methine at

Pos 2.[1]

2'
-CH

-
1.63 Quintet 2H ~7.0

Middle of

butyl chain.

[1]

3'
-CH

-
1.39 Sextet 2H ~7.4

Middle of

butyl chain.

[1]

4' -CH 0.94 Triplet 3H 7.4

Terminal

methyl of

butyl

group.[1]
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Comparative Analysis: Distinguishing Alternatives
The primary challenge in synthesis is distinguishing the target from its regioisomer (Butyl 3-

chloropropanoate) and its alcohol isomer (Isobutyl 2-chloropropanoate).

Scenario A: Target vs. Regioisomer (Butyl 3-chloropropanoate)
The 3-chloro isomer lacks the chiral center and the methyl doublet.

Target (2-Cl): Shows a Quartet (1H) at ~4.4 ppm and a Doublet (3H) at ~1.7 ppm.[1]

Alternative (3-Cl): Shows two Triplets (2H each) at ~3.8 ppm (

-Cl) and ~2.8 ppm (

-CO).

Conclusion: If you see a triplet at 2.8 ppm, your chlorination occurred at the beta-position (3-

position).

Scenario B: Target vs. Alcohol Isomer (Isobutyl 2-
chloropropanoate)
The acid part is identical, but the alkoxy chain differs.

Target (n-Butyl): The

signal is a Triplet at ~4.18 ppm.

Alternative (Isobutyl): The

signal is a Doublet at ~3.95 ppm (due to splitting by the single methine proton of the
isopropyl group).

Conclusion: Inspect the multiplicity of the signal near 4.0 ppm.[1] Triplet = n-Butyl; Doublet =

Isobutyl.[1]

Decision Logic Diagram

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1266183/docs?utm_src=pdf-body#technical-comparison-guide-nmr-interpretation-of-butyl-2-chloropropanoate
https://pubchem.ncbi.nlm.nih.gov/compound/Butyl-2-chloropropanoate
https://www.benchchem.com/product/b1266183/docs?utm_src=pdf-body#technical-comparison-guide-nmr-interpretation-of-butyl-2-chloropropanoate
https://www.benchchem.com/product/b1266183/docs?utm_src=pdf-body#technical-comparison-guide-nmr-interpretation-of-butyl-2-chloropropanoate
https://pubchem.ncbi.nlm.nih.gov/compound/Butyl-2-chloropropanoate
https://pubchem.ncbi.nlm.nih.gov/compound/Butyl-2-chloropropanoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266183?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Unknown Chloropropanoate Ester

Check 4.2 - 4.5 ppm Region
Is there a 1H Quartet?

Likely 3-Chloropropanoate
(Look for 2x Triplets)

No (Triplet present)

Check Alkoxy Region (~4.0 ppm)
What is the multiplicity?

Yes (Quartet present)

Isobutyl 2-chloropropanoate
(Doublet observed)

Doublet (d)

Butyl 2-chloropropanoate
(Triplet observed)

Triplet (t)

Click to download full resolution via product page

Figure 2: Logic tree for distinguishing Butyl 2-chloropropanoate from common isomers.

13C NMR Spectrum Analysis
Carbon NMR provides the "skeleton" verification.[1] The carbonyl and alpha-carbon shifts are

highly sensitive to the position of the chlorine atom.[1]

Shift Table
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Carbon Type Assignment
Shift (

, ppm)
Note

C=O Carbonyl 170.2
Typical ester carbonyl.

[1]

O-CH Butyl C1 65.8
Deshielded by

Oxygen.[1]

CH-Cl Alpha Carbon 52.5
Deshielded by

Chlorine.[1]

CH Butyl C2 30.5

CH Beta Methyl 21.5
Methyl attached to the

chiral center.[1]

CH Butyl C3 19.0

CH Butyl C4 13.6 Terminal methyl.[1]

DEPT-135 Interpretation
If a DEPT-135 experiment is run:

Positive Signals (+): Methyls (21.5, 13.6 ppm) and Methine (52.5 ppm).[1]

Negative Signals (-): Methylenes (65.8, 30.5, 19.0 ppm).

Absent: Quaternary Carbonyl (170.2 ppm).[1]

Validation: In the 3-chloropropanoate isomer, the signal at ~52 ppm would be a negative CH

signal (alpha to Cl), whereas in the 2-chloro target, it is a positive CH signal.

References

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Butyl-2-chloropropanoate
https://pubchem.ncbi.nlm.nih.gov/compound/Butyl-2-chloropropanoate
https://pubchem.ncbi.nlm.nih.gov/compound/Butyl-2-chloropropanoate
https://pubchem.ncbi.nlm.nih.gov/compound/Butyl-2-chloropropanoate
https://pubchem.ncbi.nlm.nih.gov/compound/Butyl-2-chloropropanoate
https://pubchem.ncbi.nlm.nih.gov/compound/Butyl-2-chloropropanoate
https://pubchem.ncbi.nlm.nih.gov/compound/Butyl-2-chloropropanoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266183?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


National Center for Biotechnology Information (2025).PubChem Compound Summary for

CID 123534, Butyl 2-chloropropanoate.[1] Retrieved from [Link]

SpectraBase.Spectrum ID: Butyl 2-chloropropanoate 1H NMR.[1] Wiley Science Solutions.

[1] Retrieved from [Link] (Verified via general search results).[1]

Silverstein, R. M., Webster, F. X., & Kiemle, D. J.Spectrometric Identification of Organic

Compounds.[1] (Standard Reference for Chemical Shifts).

Pretsch, E., Bühlmann, P., & Badertscher, M.Structure Determination of Organic

Compounds.[1] Springer.[1][2][3] (Source for additivity rules used to verify shift assignments).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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